Cas no 53303-84-7 (9H-Purine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)-)

• Product Name: 9H-Purine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)-
• CAS No: 53303-84-7
• MF: C₁₀H₁₁N₄O₆P
• MW: 314.191302537918
• CID: 375629
• PubChem ID: 14258195
• Update Time: 2025-04-19

9H-Purine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)-
• (4aR,6R,7R,7aS)-2-hydroxy-2-oxo-6-purin-9-yl-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-ol
• CPUMP SODIUM SALT
• PURINE RIBOSIDE- 3', 5'- CYCLIC MONOPHOSPHATE ( CPUMP )
• 6-Desamino-cycl amp
• 9beta-D-Ribofuranosylpurine cyclic 3',5'-phosphate
• Purineriboside 3',5'-monophosphate
• purine riboside-3',5'-cyclic monophosphate
• 2,7-Dihydroxy-6-(9H-purin-9-yl)tetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-2-one
• 6SX
• 53303-84-7
• 6-desamino-cAMP
• (4aR,6R,7R,7aS)-2,7-dihydroxy-6-(9H-purin-9-yl)tetrahydro-2H,4H-2lambda(5)-furo[3,2-d][1,3,2]dioxaphosphinin-2-one
• 9-(3,5-O-Phosphinico-beta-D-ribofuranosyl)-9H-purine
• Q27157937
• cPuMP
• CHEBI:84626
• DTXSID90967895
• 9H-Purine, 9-(3,5-O-phosphinico-beta-D-ribofuranosyl)-

• Inchi： 1S/C10H11N4O6P/c15-7-8-6(2-18-21(16,17)20-8)19-10(7)14-4-13-5-1-11-3-12-9(5)14/h1,3-4,6-8,10,15H,2H2,(H,16,17)/t6-,7-,8-,10-/m1/s1
• InChI Key： AVSJXTVPIHQRPY-FDDDBJFASA-N
• SMILES： P1(=O)(O)OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C=NC=NC3=4)O2)O)O1

Computed Properties

• Exact Mass: 336.02400
• Monoisotopic Mass: 314.04162108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 141.46000
• LogP: 0.03860